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Compound of Interest

Compound Name: Ethyl 6-hydroxyhexanoate

Cat. No.: B105495

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl 6-hydroxyhexanoate (CAS:
5299-60-5), a bifunctional molecule of significant interest in organic synthesis and medicinal
chemistry. This document outlines its chemical and physical properties, spectral data, synthesis
protocols, and key applications, with a focus on its utility as a versatile building block in the
development of novel therapeutic agents.

Chemical Identity and Structure

Ethyl 6-hydroxyhexanoate is an organic compound containing both a hydroxyl and an ethyl
ester functional group. Its structure consists of a six-carbon aliphatic chain, with a hydroxyl
group at one terminus and an ethyl ester at the other. This bifunctionality makes it a valuable
intermediate for a variety of chemical transformations.

The systematic IUPAC name for this compound is ethyl 6-hydroxyhexanoate.[1] It is also
known by several synonyms, which are crucial for comprehensive literature and database
searches.

Table 1: Chemical Identifiers
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Identifier Value
IUPAC Name ethyl 6-hydroxyhexanoate[1][2]
CAS Number 5299-60-5[1][3][4][5]

Molecular Formula

CsH1603[1][3][5]

Molecular Weight

160.21 g/mol [1][2][4][5]

Canonical SMILES

CCOC(=0)CCCCCO[2][3]

InChl

InChl=1S/C8H1603/c1-2-11-8(10)6-4-3-5-7-
9/h9H,2-7H2,1H3[2][3][4]

InChlKey

HYXRUZUPCFVWAH-UHFFFAOY SA-N[2][3][4]

Common Synonyms

6-Hydroxyhexanoic acid ethyl ester, Ethyl 6-
hydroxycaproate, Ethyl epsilon-
hydroxycaproate[1][3]

Physicochemical Properties

Ethyl 6-hydroxyhexanoate is a colorless to almost colorless clear liquid at room temperature.

[1][3] A summary of its key physical and chemical properties is provided in Table 2.

Table 2: Physicochemical Properties
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Property Value Reference(s)

Colorless to almost colorless

Appearance clear liquid [1][3]
Boiling Point 127-128 °C at 12 mmHg [1][4][6]
Density 0.985 g/mL at 25 °C [1][41[6]
Refractive Index (n20/D) 1.437 [11[4116]
Flash Point >230 °F (>110 °C) [6]

pKa 15.15 + 0.10 (Predicted) [3]

N Soluble in common organic
Solubility |
solvents.

Synthesis of Ethyl 6-hydroxyhexanoate

A common and efficient laboratory-scale synthesis of ethyl 6-hydroxyhexanoate starts from
the inexpensive feedstock e-caprolactone.[1][7] The synthesis can be performed in two main
ways: a two-step process involving hydrolysis followed by esterification, or a one-step acid-
catalyzed transesterification.
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Caption: Synthetic pathways for Ethyl 6-hydroxyhexanoate from g-caprolactone.

A general procedure for the two-step synthesis of ethyl 6-hydroxyhexanoate involves the
initial hydrolysis of e-caprolactone to 6-hydroxycaproic acid, followed by a Fischer esterification.

[1]
Step 1: Hydrolysis of e-Caprolactone

e To a round-bottom flask, add e-caprolactone and an aqueous solution of a strong acid (e.g.,
HCI) or base (e.g., NaOH).

o Heat the mixture under reflux until the reaction is complete, as monitored by thin-layer
chromatography (TLC).

 After cooling, neutralize the reaction mixture. If an acid catalyst was used, neutralize with a
base. If a base was used, acidify the mixture.

o Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

» Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure to yield 6-hydroxycaproic acid.

Step 2: Fischer Esterification of 6-Hydroxycaproic Acid

» Dissolve the crude 6-hydroxycaproic acid in an excess of absolute ethanol.

o Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid).

» Heat the mixture under reflux for several hours. Monitor the reaction progress by TLC.

o After completion, cool the mixture and remove the excess ethanol under reduced pressure.

» Dissolve the residue in an organic solvent and wash with a saturated sodium bicarbonate
solution to neutralize the acid catalyst, followed by a brine wash.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.
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 Purify the crude product by vacuum distillation to obtain pure ethyl 6-hydroxyhexanoate.

Applications in Research and Drug Development

Ethyl 6-hydroxyhexanoate serves as a valuable building block in organic synthesis due to its
two reactive functional groups.[1]

e Prodrug Synthesis: The molecule is suitable for the synthesis of model phenol carbonate
ester prodrugs that possess fatty acid-like structures.[1][8]

o Preparation of Alkyl Triflates: It can be used in the preparation of alkyl triflates, such as ethyl
6-(trifluoromethylsulfonyloxy)hexanoate, which are versatile reagents in organic chemistry.[1]

[8]

e Fragrance Industry: The acetylated derivative, ethyl 6-acetoxyhexanoate, is a commercial
fragrance compound with a raspberry-like odor.[7]

o Polymer Chemistry: The related compound, e-caprolactone, is a monomer for the production
of polycaprolactone, a biodegradable polyester. Ethyl 6-hydroxyhexanoate can be used in
studies related to the ring-opening polymerization of lactones.

The following workflow illustrates the utility of ethyl 6-hydroxyhexanoate as a versatile
chemical intermediate.

Ethyl 6-hydroxyhexanoate

Reactions at the Ester Group

Hydrolysis Transesterification

Ethyl 6-acetoxyhexanoate Ethyl 6-(tr|ﬂuorometr_1ylsuIfonyloxy)hexanoate 6-Hydroxyhexanoic Acid Other Esters
(Fragrance) (Versatile Reagent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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